![molecular formula C8H11ClN4 B6254397 2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine hydrochloride CAS No. 2749402-35-3](/img/no-structure.png)
2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine hydrochloride
Overview
Description
2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine hydrochloride, or 2HIP-HCl, is a synthetic compound that has been used in scientific research for a variety of purposes. It is a white crystalline powder with a melting point of 135-136°C and a solubility of 0.3 mg/mL in water. 2HIP-HCl has been used to study the effects of catecholamines on the central nervous system, as well as to study the mechanisms of action of certain drugs. It has also been used for biochemical and physiological studies, as well as for lab experiments.
Scientific Research Applications
2HIP-HCl has been used in scientific research for a variety of purposes. It has been used to study the effects of catecholamines on the central nervous system, as well as to study the mechanisms of action of certain drugs. It has also been used for biochemical and physiological studies, as well as for lab experiments.
Mechanism of Action
2HIP-HCl is a catecholamine agonist, which means it binds to catecholamine receptors and activates them. This activation can lead to a variety of physiological effects, depending on the type of receptor that is activated. For example, activation of the β-adrenergic receptor can lead to increased heart rate and blood pressure.
Biochemical and Physiological Effects
2HIP-HCl has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase heart rate and blood pressure, as well as to increase the release of neurotransmitters such as dopamine and noradrenaline. It has also been shown to have an effect on glucose metabolism, as well as to have anti-inflammatory and anti-oxidative properties.
Advantages and Limitations for Lab Experiments
2HIP-HCl has several advantages for lab experiments. It is a relatively inexpensive compound, and it is relatively stable in solution. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that 2HIP-HCl is a catecholamine agonist, which means it can have adverse effects if used in excess.
Future Directions
There are a number of potential future directions for 2HIP-HCl. It could be used to study the effects of catecholamines on the central nervous system in more detail, as well as to study the mechanisms of action of certain drugs. It could also be used for biochemical and physiological studies, as well as for lab experiments. Additionally, it could be used to study the effects of catecholamines on other physiological systems, such as the cardiovascular system, and to study the effects of catecholamines on various diseases and disorders. Finally, it could be used to study the effects of catecholamines on cognitive processes, such as learning and memory.
Synthesis Methods
2HIP-HCl can be synthesized using a two-step process. The first step involves the reaction of 3H-imidazo[4,5-b]pyridin-2-amine with ethyl chloroformate in the presence of triethylamine to form the ethyl ester of 3H-imidazo[4,5-b]pyridin-2-amine. This compound is then treated with hydrochloric acid to form 2HIP-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine hydrochloride' involves the reaction of 2-bromoethylamine hydrobromide with 3H-imidazo[4,5-b]pyridine in the presence of a base to form the intermediate 2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine, which is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "3H-imidazo[4,5-b]pyridine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-bromoethylamine hydrobromide in a suitable solvent (e.g. ethanol) and add a base (e.g. sodium hydroxide) to the solution.", "Step 2: Add 3H-imidazo[4,5-b]pyridine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the intermediate 2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine.", "Step 4: Treat the intermediate with hydrochloric acid to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2749402-35-3 |
Product Name |
2-{3H-imidazo[4,5-b]pyridin-2-yl}ethan-1-amine hydrochloride |
Molecular Formula |
C8H11ClN4 |
Molecular Weight |
198.7 |
Purity |
95 |
Origin of Product |
United States |
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